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Compound of Interest

Compound Name: Ethyl 2,5-dichlorobenzoate

Cat. No.: B1581286

Introduction: The Strategic Importance of the
Dichlorobenzoate Moiety in Agrochemical Design

In the competitive landscape of agrochemical research and development, the identification of
versatile and economically viable building blocks is paramount. Ethyl 2,5-dichlorobenzoate, a
derivative of benzoic acid, has emerged as a significant intermediate in the synthesis of a
range of active ingredients for crop protection.[1][2][3] Its di-substituted chlorinated ring
provides a stable and strategically functionalized scaffold, influencing the molecule's steric and
electronic properties. This, in turn, dictates its biological activity and selectivity. The presence of
chlorine atoms on the aromatic ring is a common feature in many pesticides, often enhancing
their efficacy and metabolic stability. This application note provides a comprehensive guide for
researchers and scientists on the utilization of ethyl 2,5-dichlorobenzoate in the synthesis of
key agrochemicals, with a focus on herbicides. We will delve into the underlying chemical
principles, provide detailed experimental protocols, and discuss the critical structure-activity
relationships that govern the performance of these molecules.

Physicochemical Properties of Ethyl 2,5-
Dichlorobenzoate

A thorough understanding of the physical and chemical properties of a starting material is
fundamental to successful process development and safe laboratory practice.
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Property Value Reference

CAS Number 35112-27-7 [1][4][5]

Molecular Formula CoHsCl202 [1][4]

Molecular Weight 219.06 g/mol [1114]
Colorless to light yellow, clear

Appearance o [5]
liquid

Boiling Point 270-271°C [1]

Density 1.31 g/cm3 [1]
Highly soluble in organic

Solubility Gl I [1]
solvents

Synthetic Pathways to Key Agrochemicals

Ethyl 2,5-dichlorobenzoate serves as a crucial starting point for the synthesis of prominent
herbicides such as Dinoben and Chloramben. The synthetic strategy typically involves
electrophilic aromatic substitution to introduce a nitro group, followed by reduction to an amine.
The choice to start with the ethyl ester, as opposed to the free carboxylic acid, can offer
advantages in terms of solubility in organic reaction media and can prevent unwanted side
reactions involving the acidic proton of the carboxyl group during certain synthetic steps.

Synthesis of Dinoben (2,5-Dichloro-3-nitrobenzoic acid)
Intermediate

Dinoben is a pre-emergence herbicide, and its synthesis from ethyl 2,5-dichlorobenzoate
involves a nitration step. There are two primary approaches: nitration of the ester followed by
hydrolysis, or hydrolysis of the ester to 2,5-dichlorobenzoic acid followed by nitration.

Workflow for the Synthesis of Dinoben Intermediate
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Route A: Hydrolysis First Route B: Nitration First

[Ethyl 2,5-dichlorobenzoatej [Ethyl 2,5—dichlorobenzoatej

[Hydrolysis (e.g., NaOH, HzO/EtOH)) Nitration (HNOs3, H2S0a4)
[Z,S-Dichlorobenzoic acid Ethyl 2,5-dichloro-3-nitrobenzoate
[ Nitration (HNOs, H2S0a4) ] Hydrolysis (e.g., H2SOa4, H20)

l i

[2,5-DichIoro-S-nitrobenzoic acid (Dinoben)) [2,5-DichIoro-3-nitrobenzoic acid (Dinoben))

Reduction of Dinoben to Chloramben

(2,5-Dich|oro-3-nitrobenzoic acid)

elg., Catalytic Hydrogenation (Hz, Pd/C)
or Sodium Dithionite (Na2S204)

(B-Amino-2,5-dich|orobenzoic acid (Chloramben))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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